Cas no 220574-85-6 (2-Pyrimidinepentanoicacid, 5-cyano-)

• Product Name: 2-Pyrimidinepentanoicacid, 5-cyano-
• CAS No: 220574-85-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 243978
• PubChem ID: 45117340
• Update Time: 2025-04-19

2-Pyrimidinepentanoicacid, 5-cyano- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepentanoicacid, 5-cyano-
• 2-Pyrimidinepentanoic acid, 5-cyano- (9CI)
• 5-(5-cyanopyrimidin-2-yl)pentanoic acid
• 5-(5-CYANOPYRIMIDIN-2-YL)PENTANOICACID
• SCHEMBL8495676
• DTXSID70668590
• 220574-85-6
• 2-Pyrimidinepentanoic acid,5-cyano-(9ci)

• Inchi： 1S/C10H11N3O2/c11-5-8-6-12-9(13-7-8)3-1-2-4-10(14)15/h6-7H,1-4H2,(H,14,15)
• InChI Key： KGUDCWUPQKNBAW-UHFFFAOYSA-N
• SMILES： OC(CCCCC1N=CC(C#N)=CN=1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 86.87